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Compound of Interest

Compound Name: Cerium-140

Cat. No.: B079874

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for
Cerium-140 (*4°Ce) compounds. It is intended to equip laboratory personnel with the essential
knowledge required to work safely with these materials. The focus of this document is on the
chemical hazards, as #°Ce is a stable, non-radioactive isotope.

Introduction to Cerium-140

Cerium-140 is the most abundant stable isotope of cerium, constituting approximately 88.45%
of natural cerium.[1][2] Unlike its radioactive counterparts, 14°Ce poses no radiological threat.
Therefore, safety and handling procedures are dictated by the chemical properties of the
specific cerium compound in use, which are generally consistent with those for naturally
occurring cerium compounds. The primary hazards are associated with chemical toxicity,
physical form (e.g., dust, powder), and reactivity.

Hazard Identification and Classification

Cerium compounds are generally considered mildly to moderately toxic.[3] The specific
hazards can vary based on the compound's form and solubility.

 Inhalation: Dust from cerium compounds can be harmful if inhaled, potentially causing
irritation to the mucous membranes and upper respiratory tract.[4]
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o Skin Contact: May cause skin irritation.[4] Some compounds, like cerium chloride, are
considered severe skin irritants.[3]

o Eye Contact: May cause eye irritation, with some compounds causing mild to serious
irritation.[3][4]

 Ingestion: May be harmful if swallowed.[4]

o Flammability: While many cerium compounds are not flammable, cerium metal and its
powder are flammable solids.[5][6] Cerium metal may spark with friction and can react with
water under fire conditions to liberate flammable hydrogen gas.[7]

Quantitative Safety and Physical Data

Quantitative data provides a basis for risk assessment. The following tables summarize key
physical and toxicological properties.

Table 1: Physical and Isotopic Properties of Cerium-140

Property Value Reference
Natural Abundance 88.449% [1]
Atomic Mass 139.9054387 Da [1]
Half-life Stable [1]
Protons (2) 58 [1]
Neutrons (N) 82 [1]
Spin 0+ [2]

| Chemical Form (as supplied) | Oxide (CeO3z), Metal, Chloride, Nitrate |[1][3] |

Table 2: Toxicological Data for Cerium Compounds
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Compound/Tes

" Endpoint Value Species Reference
Daphnia
Cerium 24h ECso 60.6 pM magna [9]
(neonate)
_ Daphnia magna
Cerium 48h ECso 10.9 uM 9]
(neonate)
] ] 1291 mg/kg (as
Cerium Chloride LDso (oral) Rat [3]
Ce)
) ) ] Human
Cerium Oxide o More toxic than
) Cytotoxicity ) ] neuroblastoma [10]
(nanoparticles) microparticles I
cells

| Occupational Exposure Limits | OSHA/PEL, ACGIH/TLV | Not Established | N/A |[5][7] |

Standard Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to minimize exposure and
ensure laboratory safety.

4.1 Engineering Controls

o Ventilation: Work with cerium compounds, especially powders, should be conducted in a
well-ventilated area. Use of a chemical fume hood or other local exhaust ventilation is the
preferred method for controlling airborne dust and fumes.[3][7]

o Enclosed Processes: For larger quantities or procedures with a high potential for dust
generation, handle materials in an enclosed, controlled process.[3][7]

4.2 Personal Protective Equipment (PPE)
o Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or other
protective work clothing.[3][7]
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o Respiratory Protection: If engineering controls are insufficient to maintain exposure below
acceptable levels, use a NIOSH-approved respirator appropriate for the concentration and
form of the airborne contaminant.[3]

4.3 Storage

e General: Store in a cool, dry, and well-ventilated area in tightly sealed, properly labeled
containers.[3][4]

» Incompatibilities: Keep away from strong oxidizing agents, strong acids, and water/moisture.

[31141[7]

e Cerium Metal: Store cerium metal under an inert gas like argon or in mineral oil to prevent
reaction with air and moisture. Keep away from heat, sparks, and open flames.[7]
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General Handling Workflow for Cerium-140 Compounds

Preparation

Receive Compound

:

Assess Hazards
(Review SDS)

:

Don Appropriate PPE

;

Prepare Work Area
(Fume Hood)

Handling

Weigh and Handle
Compound

;

Perform Experiment

Post-Experiment

Decontaminate Work Area

'

Segregate and
Dispose of Waste

4

Store Unused Material

\

Remove PPE & Wash Hands
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Emergency Response Logic

Use Class D Extinguisher
NO WATER

Use Water Spray, CO2, Foam
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Workflow for Chemical Separation of Cerium

Step 1: Matrix Removal

Sample Dissolution
(HF + HNO3)

:

Column 1: AG50 X8 Resin

:

Elute Matrix Cations
(2.5 N HCI)

;

Collect REE Fraction
(6 M HCI)

Step 2: Cerium Isolation

Oxidize Ce(lll) -> Ce(IV)
(10 M HNOS3 + NaBrO3)

;

Column 2: LnSpec Resin

:

Elute Other REEs
(La, Nd, etc.)

:

Elute Purified Cerium
(6 M HCI + H202)

Step 3: Final Cleanup

Column 1 (Repeat): AG50 X8

Collect Final Purified Ce
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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